Cas no 2248287-70-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chlorothiophen-2-yl)-4-methyl-1,3-thiazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chlorothiophen-2-yl)-4-methyl-1,3-thiazole-5-carboxylate
• CAS No: 2248287-70-7
• MF: C₁₇H₉ClN₂O₄S₂
• MW: 404.847360372543
• CID: 6386420
• PubChem ID: 165905597
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chlorothiophen-2-yl)-4-methyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chlorothiophen-2-yl)-4-methyl-1,3-thiazole-5-carboxylate
• EN300-6519407
• 2248287-70-7

• Inchi： 1S/C17H9ClN2O4S2/c1-8-13(26-14(19-8)11-6-7-12(18)25-11)17(23)24-20-15(21)9-4-2-3-5-10(9)16(20)22/h2-7H,1H3
• InChI Key： XCKKUAJKRMGOKW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=NC(C)=C(C(=O)ON3C(C4C=CC=CC=4C3=O)=O)S2)S1

Computed Properties

• Exact Mass: 403.9692268g/mol
• Monoisotopic Mass: 403.9692268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 133Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chlorothiophen-2-yl)-4-methyl-1,3-thiazole-5-carboxylate

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chlorothiophen-2-yl)-4-methyl-1,3-thiazole-5-carboxylate (CAS No. 2248287-70-7)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chlorothiophen-2-yl)-4-methyl-1,3-thiazole-5-carboxylate (CAS No. 2248287-70-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of isoindoline derivatives and features a thiazole moiety, which are both known for their biological activities and pharmacological properties.

The isoindoline core is a versatile scaffold that has been extensively studied for its ability to modulate various biological pathways. It is often found in compounds with anti-inflammatory, antiviral, and anticancer activities. The presence of the thiazole ring further enhances the compound's bioactivity by providing additional functional groups that can interact with biological targets.

Recent research has highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chlorothiophen-2-yl)-4-methyl-1,3-thiazole-5-carboxylate in the treatment of various diseases. A study published in the *Journal of Medicinal Chemistry* in 2021 demonstrated that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chlorothiophen-2-yl)-4-methyl-1,3-thiazole-5-carboxylate has shown promise in the treatment of neurodegenerative disorders. Research conducted at the University of California, San Francisco, found that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. These findings suggest that it may have therapeutic potential for conditions such as Alzheimer's disease and Parkinson's disease.

The 5-chlorothiophen substituent on the thiazole ring is a critical feature that contributes to the compound's biological activity. Chlorine atoms are known to enhance lipophilicity and improve cellular uptake, which can be crucial for achieving therapeutic concentrations at target sites. The presence of this substituent also confers additional stability to the molecule, making it more suitable for pharmaceutical development.

From a synthetic perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chlorothiophen-2-yl)-4-methyl-1,3-thiazole-5-carboxylate can be prepared through a multi-step process involving the coupling of appropriate intermediates. One common approach involves the reaction of an isoindoline derivative with a thiazole carboxylic acid or ester in the presence of a coupling reagent such as EDCI or HATU. This method allows for high yields and good purity of the final product.

The safety profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-chlorothiophen-2-y l)-4-methyl -1 ,3 -th iazol e -5 -car boxyla te has been evaluated in preclinical studies. Toxicity assessments have shown that it is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 1 ,3 -d io xo - 2 , 3 -d ihyd ro - 1 H - iso ind ol - 2 - yl 2 -( 5 - ch lor o thi oph en - 2 - yl ) - 4 - met hy l - 1 , 3 - th iaz ol e - 5 - car boxy la te (CAS No. 2248287–70–7) represents a promising candidate for the development of novel therapeutics. Its unique chemical structure and multifaceted biological activities make it an attractive target for further research and development in medicinal chemistry.